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Abstract

Dehydroadynerigenin glucosyldigitaloside is a naturally occurring cardiac glycoside found
in the plant Nerium indicum (also known as Nerium oleander). As a member of the steroid
family of molecules, it shares structural and functional similarities with other cardiac glycosides
used in the treatment of heart conditions. This technical guide provides a comprehensive
overview of the known chemical structure, properties, and biological activities of
Dehydroadynerigenin glucosyldigitaloside, with a focus on its mechanism of action. Due to
the limited availability of specific experimental data for this particular glycoside in publicly
accessible literature, this report also draws upon the broader knowledge of cardiac glycosides
to infer potential properties and experimental methodologies.

Chemical Structure and Properties

Dehydroadynerigenin glucosyldigitaloside is a complex organic molecule composed of a
steroid aglycone, dehydroadynerigenin, attached to a carbohydrate moiety. The precise
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stereochemistry and linkage of the sugar units are critical for its biological activity.

Chemical Identifiers and Molecular Properties

Property Value Source

Chemical Formula CseHs2013 [1]

Molecular Weight 692.79 g/mol [1]

CAS Number 144223-70-1 [1]

Class Cardiac Glycoside, Steroid [2]
Nerium indicum (syn. Nerium

Natural Source (2]
oleander)

Structural Information

While a definitive 2D structure image for Dehydroadynerigenin glucosyldigitaloside is not
readily available in common chemical databases, its name implies a structure consisting of the
aglycone 'dehydroadynerigenin’ linked to both a glucose and a digitalose sugar unit. The exact
arrangement and linkage of these sugars to the aglycone core are crucial for its specific
biological activity.

Physicochemical Properties

Specific, experimentally determined physicochemical properties such as melting point and
solubility for Dehydroadynerigenin glucosyldigitaloside are not widely reported. However,
based on the general properties of cardiac glycosides, it is expected to be a crystalline solid
with limited solubility in water and higher solubility in organic solvents like methanol, ethanol,
and chloroform.

Biological Activity and Mechanism of Action

The primary biological activity of Dehydroadynerigenin glucosyldigitaloside, like other
cardiac glycosides, is the inhibition of the sodium-potassium ATPase (Na*/K*-ATPase) pump.
[3] This enzyme is crucial for maintaining the electrochemical gradients across the cell
membrane of cardiac myocytes.
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Signaling Pathway

The inhibition of the Na*/K*-ATPase by Dehydroadynerigenin glucosyldigitaloside initiates
a cascade of events within the cardiac muscle cells, as depicted in the signaling pathway

diagram below.

Dehydroadynerigenin
glucosyldigitaloside

Click to download full resolution via product page
Caption: Signaling pathway of Dehydroadynerigenin glucosyldigitaloside.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and bioactivity assessment
of Dehydroadynerigenin glucosyldigitaloside are not specifically available. However,
established methods for working with cardiac glycosides from plant sources can be adapted.

Isolation and Purification

The isolation of cardiac glycosides from Nerium indicum typically involves the extraction of
plant material (e.g., leaves, stems) with a suitable solvent, followed by chromatographic

separation.
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Caption: General workflow for the isolation of cardiac glycosides.
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Chemical Characterization

The structural elucidation of the isolated compound would involve a combination of
spectroscopic techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
determining the carbon-hydrogen framework and the nature of the sugar moieties.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the
molecular formula. Tandem MS (MS/MS) would provide information on the fragmentation
pattern, helping to identify the aglycone and sugar components.

Na*/K*+-ATPase Inhibition Assay

The biological activity of Dehydroadynerigenin glucosyldigitaloside can be quantified using
an in vitro Na*/K+-ATPase inhibition assay. A common method involves measuring the amount
of inorganic phosphate (Pi) released from the hydrolysis of ATP by the enzyme.

Experimental Workflow for Na*/K+-ATPase Inhibition Assay
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Na+/K+-ATPase Enzyme, and
Test Compound Dilutions

Incubate Enzyme with Test Compound
(Dehydroadynerigenin glucosyldigitaloside)
or Control (e.g., Ouabain)

Initiate Reaction by Adding ATP

Stop Reaction after a Defined Time
(e.g., by adding a quenching solution)

Measure Released Inorganic Phosphate (Pi)
(e.g., using a colorimetric method like
the Malachite Green assay)

Calculate Percent Inhibition
and Determine IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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